Cas no 156590-23-7 (6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione)

• Product Name: 6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione
• CAS No: 156590-23-7
• MF: C₉H₅ClO₃
• MW: 196.587201833725
• MDL: MFCD34597746
• CID: 5639358
• PubChem ID: 21782485
• Update Time: 2025-10-28

6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione
• 5-chlorohomophthalic anhydride
• EN300-28250439
• 156590-23-7
• SCHEMBL9267672
• VSKJOLVEBVHDCL-UHFFFAOYSA-N
• 1H-2-Benzopyran-1,3(4H)-dione, 6-chloro-

• MDL： MFCD34597746
• Inchi： 1S/C9H5ClO3/c10-6-1-2-7-5(3-6)4-8(11)13-9(7)12/h1-3H,4H2
• InChI Key： VSKJOLVEBVHDCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=O)OC(CC=2C=1)=O

Computed Properties

• Exact Mass: 195.9927217g/mol
• Monoisotopic Mass: 195.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 379.0±42.0 °C(Predicted)

Additional information on 6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione

6-Chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione (CAS No. 156590-23-7): An Overview of Its Chemical Properties and Biological Applications

6-Chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione (CAS No. 156590-23-7) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzopyrans, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The chemical structure of 6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione is characterized by a six-membered ring fused with a five-membered ring, forming a benzopyran core. The presence of a chlorine atom at the 6-position and the 1,3-diketone functionality imparts specific chemical and biological properties to this molecule. These structural features make it an interesting candidate for various applications in drug discovery and development.

Recent studies have explored the biological activities of 6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

In addition to its anticancer properties, 6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione has also shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California in 2021 demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it could be a potential therapeutic candidate for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antioxidant properties of 6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione have also been investigated. A study published in the journal Free Radical Biology and Medicine in 2020 found that this compound exhibited strong radical scavenging activity and protected cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The synthesis of 6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione has been optimized using various methodologies to improve yield and purity. One efficient synthetic route involves the cyclization of an appropriate chalcone derivative followed by chlorination at the 6-position. This method has been reported to yield high-purity product with good overall yield, making it suitable for large-scale production.

In conclusion, 6-chloro-3,4-dihydro-1H-2-benzopyran-1,3-dione (CAS No. 156590-23-7) is a versatile compound with promising biological activities. Its anticancer, anti-inflammatory, and antioxidant properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional applications and mechanisms of action, contributing to its potential as a therapeutic agent for various diseases.